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Compound of Interest

Compound Name: Desformylflustrabromine

Cat. No.: B1197942

Disclaimer: As of the current date, a specific, officially mandated disposal protocol for
Desformylflustrabromine (dFBr) has not been established by regulatory agencies. The
following guidelines are based on established best practices for the disposal of hazardous,
neurotoxic, and halogenated organic compounds in a laboratory setting. It is imperative that all
procedures are conducted in strict accordanceance with the safety protocols and regulations
set forth by your institution's Environmental Health and Safety (EHS) department.

Desformylflustrabromine is a brominated indole alkaloid with known neurotoxic properties,
acting as a positive allosteric modulator of nicotinic acetylcholine receptors.[1][2] Due to its
chemical structure and biological activity, it must be treated as hazardous waste. Proper
disposal is not only a regulatory requirement but also a critical component of laboratory safety
and environmental protection.

Key Chemical and Safety Data

The following table summarizes essential data for Desformylflustrabromine, informing the
necessary precautions for its handling and disposal.
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Property Value Citation
Chemical Formula C16H21BrN2

Molar Mass 321.26 g/mol

Appearance Solid

Halogenated Organic
Hazard Class _ [3]
Compound, Neurotoxin

Potential neurotoxicity,
Primary Hazards unknown long-term health [4][5]

effects.

Store in a cool, dry, well-
ventilated area in a tightly

Storage ] [6]
sealed container, protected

from light.

Recommended Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of Desformylflustrabromine
waste, including pure compound, contaminated labware, and solutions.

Personal Protective Equipment (PPE)

Before handling Desformylflustrabromine in any form, ensure you are wearing the
appropriate PPE:

o Gloves: Nitrile or other chemically resistant gloves are mandatory.
o Eye Protection: Safety glasses or goggles.
e Lab Coat: A standard laboratory coat.

o Respiratory Protection: When handling the solid compound outside of a certified chemical
fume hood, a respirator may be required. Consult your institution's EHS for specific
guidance.
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Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure
compliant disposal.

e Solid Waste:

o Collect any solid Desformylflustrabromine waste, including contaminated consumables
(e.g., weigh boats, pipette tips), in a dedicated, clearly labeled hazardous waste container.

o The container should be made of a compatible material, such as high-density polyethylene
(HDPE).

e Liquid Waste:

o Solutions containing Desformylflustrabromine should be collected in a separate, sealed,
and labeled container for halogenated organic waste.[7]

o Do not mix with non-halogenated organic waste, as this can significantly increase disposal
costs and complexity.[3]

o Do not dispose of Desformylflustrabromine solutions down the drain.[8]
e Sharps Waste:

o Needles, syringes, or any other contaminated sharps must be disposed of in a designated
sharps container.

Labeling of Waste Containers

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste."

The full chemical name: "Desformylflustrabromine.”

The concentration and volume of the waste.

The date of accumulation.
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e The associated hazards (e.g., "Toxic," "Neurotoxin™).

Storage of Hazardous Waste

Store all Desformylflustrabromine waste in a designated Satellite Accumulation Area (SAA)
within the laboratory.[3] This area should be:

e Clearly marked.
» Away from general laboratory traffic.

 In secondary containment to prevent the spread of spills.

Arranging for Professional Disposal

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. Follow their specific procedures for waste transfer. Do not attempt to dispose
of this chemical through general waste or incineration without EHS approval.

Experimental Workflow and Disposal Decision-
Making

The following diagram illustrates the logical workflow for the proper disposal of
Desformylflustrabromine.
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Caption: Decision workflow for the safe disposal of Desformylflustrabromine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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